Cas no 1705658-73-6 (N-(3,4-dimethoxyphenyl)methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1'-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1'-carboxamide
• CAS No: 1705658-73-6
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 5834055
• PubChem ID: 90586101
• Update Time: 2025-07-15

N-(3,4-dimethoxyphenyl)methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1'-carboxamide
• 1705658-73-6
• N-[(3,4-dimethoxyphenyl)methyl]-4-oxospiro[3H-chromene-2,3'-pyrrolidine]-1'-carboxamide
• N-(3,4-dimethoxybenzyl)-4-oxospiro[chroman-2,3'-pyrrolidine]-1'-carboxamide
• AKOS024878597
• N-[(3,4-dimethoxyphenyl)methyl]-4-oxo-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1'-carboxamide
• F6435-3641

• Inchi： 1S/C22H24N2O5/c1-27-19-8-7-15(11-20(19)28-2)13-23-21(26)24-10-9-22(14-24)12-17(25)16-5-3-4-6-18(16)29-22/h3-8,11H,9-10,12-14H2,1-2H3,(H,23,26)
• InChI Key： YHXZVMGSDROKRD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC21CN(C(NCC1C=CC(=C(C=1)OC)OC)=O)CC2)=O

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-(3,4-dimethoxyphenyl)methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1'-carboxamide

Exploring the Potential of N-(3,4-dimethoxyphenyl)methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1'-carboxamide (CAS No. 1705658-73-6) in Modern Research

The compound N-(3,4-dimethoxyphenyl)methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1'-carboxamide (CAS No. 1705658-73-6) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique spirocyclic structure and benzopyran-pyrrolidine scaffold, this molecule presents a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in neurodegenerative diseases, inflammatory disorders, and metabolic syndromes, which are among the most searched health topics globally.

One of the key features of this compound is its multifunctional pharmacophore, which combines a dimethoxyphenyl group with a spirocyclic benzopyran core. This structural complexity allows for selective interactions with enzymes and receptors, making it a valuable tool for studying signal transduction pathways. Recent studies have highlighted its potential as a modulator of kinase activity, a hot topic in cancer research and autoimmune disease treatment.

In the context of drug design optimization, the CAS No. 1705658-73-6 compound offers insights into improving bioavailability and blood-brain barrier penetration—two critical factors in developing central nervous system (CNS) therapeutics. Its carboxamide linkage and hydrogen bond acceptors contribute to enhanced solubility, addressing a common challenge in small-molecule drug development.

The rise of computational chemistry and AI-assisted molecular modeling has further accelerated research on this compound. Scientists are leveraging machine learning algorithms to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a trending approach in preclinical research. This aligns with the growing demand for in silico drug discovery methods, as evidenced by increasing search volumes for these terms.

From a synthetic chemistry perspective, the pyrrolidine-carboxamide moiety in this molecule presents interesting opportunities for structure-activity relationship (SAR) studies. Medicinal chemists are exploring modifications to its methoxy substituents and spiro junction to optimize potency while minimizing off-target effects—a crucial consideration in the era of precision medicine.

Environmental and green chemistry aspects of synthesizing CAS No. 1705658-73-6 have also gained traction. Researchers are investigating catalytic methods and solvent-free conditions to produce this compound, responding to the pharmaceutical industry's push toward sustainable manufacturing. This aligns with the increasing public interest in eco-friendly pharmaceuticals, a frequently searched topic in scientific communities.

The compound's potential in combination therapies represents another exciting frontier. Preliminary data suggests synergistic effects when paired with certain biologics and small-molecule inhibitors, making it relevant to current searches about drug cocktail strategies for complex diseases. Its multi-target engagement profile could address the limitations of single-target approaches in treating polygenic disorders.

As the scientific community continues to explore N-(3,4-dimethoxyphenyl)methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1'-carboxamide, its role in translational research becomes increasingly apparent. The compound serves as a bridge between basic chemical research and therapeutic applications, embodying the modern paradigm of bench-to-bedside drug development. With ongoing investigations into its mechanism of action and therapeutic potential, this molecule stands at the forefront of innovative pharmacotherapy solutions.